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Compound of Interest

Compound Name: 5'(R)-C-Methyladenosine
CAS No.: 29847-43-6
Cat. No.: B1201956

Get Quote

Executive Summary

5'(R)-C-Methyladenosine is a potent, synthetic nucleoside analog characterized by the
introduction of a methyl group at the 5'-carbon of the ribose sugar. Unlike canonical RNA
modifications (e.g., m6A, m5C) which occur on the nucleobase, this modification alters the
physicochemical properties of the sugar-phosphate backbone.

Its primary utility lies in RNA therapeutics and molecular probes. By introducing a chiral center
at the 5'-position, 5'(R)-C-Methyladenosine imposes steric constraints that dramatically
enhance resistance to 5'-exonucleases and metabolic enzymes (such as 5'-nucleotidases).
This guide details the stereochemical imperatives, synthesis pathways, and mechanistic roles
of this molecule in stabilizing RNA and interrogating biological pathways.

Part 1: Structural Chemistry & Stereochemical
Imperatives
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The 5'-C Chiral Center

Standard adenosine possesses a primary alcohol at the 5'-position (
). The introduction of a methyl group converts this into a secondary alcohol (
), creating a new stereocenter.

e 5'(R)-Isomer: The methyl group projects in a specific orientation that often mimics the natural
gauche(+) conformation required for A-form RNA helix formation, while providing steric bulk
against enzymatic attack.

o 5'(S)-Isomer: Often induces steric clashes or unfavorable backbone torsion angles,
potentially destabilizing the RNA duplex or reducing binding affinity to target proteins.

Conformational Locking

The 5'-methyl group influences the sugar pucker (North vs. South conformation).

» Effect: The (R)-configuration tends to favor the C3'-endo (North) pucker, which is
characteristic of A-form RNA. This pre-organization reduces the entropic penalty of duplex
formation, thereby increasing the melting temperature (

) of therapeutic oligonucleotides (SiIRNA/ASO).

Comparative Properties
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Part 2: Biological Roles and Pathway Modulation

While not a canonical "epitranscriptomic” mark like m6A, 5'(R)-C-Methyladenosine plays a
critical role in synthetic biology pathways by acting as a pathway modulator.

Blockade of RNA Decay Pathways

The primary biological utility of 5'(R)-C-Methyladenosine is the inhibition of 5'-exonucleolytic
decay.

e Mechanism: The 5'-exosome and enzymes like XRN1 require a specific steric environment
to thread the 5'-end of RNA into their active site. The 5'-methyl group acts as a "molecular
bumper,” preventing this threading.

o Result: dramatically extended half-life of synthetic mMRNAs or siRNAs in serum and cytosolic
environments.

Metabolic Stability (The 5'-Nucleotidase Bypass)
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Intracellular 5'-nucleotidases (e.g., cN-Il) dephosphorylate monophosphates to nucleosides,
leading to drug washout.

o Pathway Role: 5'(R)-C-Methyladenosine monophosphate is a poor substrate for these
enzymes due to the steric hindrance at the reaction center. This leads to higher intracellular
retention of the phosphorylated (active) species.

Pathway Visualization

The following diagram illustrates how 5'(R)-C-Methyladenosine evades standard degradation

5'-Nucleotidase
(cN-I1)

pathways compared to natural adenosine.
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Figure 1: Mechanism of Action. 5'(R)-C-Methyladenosine evades catabolic pathways
(exonucleases and nucleotidases) via steric hindrance, leading to enhanced RNA stability.

Part 3: Experimental Protocols
Synthesis of 5'(R)-C-Methyladenosine (Key Steps)

Note: Synthesis requires strict stereocontrol. The following is a generalized high-yield workflow
based on Noyori transfer hydrogenation.

» Starting Material: Adenosine-derived 5'-aldehyde or ketone.

o Stereoselective Reduction:
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o Reagent: Formic acid/Triethylamine complex.
o Catalyst: RuCl(p-cymene)[(R,R)-Ts-DPEN] (Noyori catalyst).

o Condition: This step sets the 5'(R) stereochemistry with >95% diastereomeric excess (de).

¢ Protection/Deprotection: Standard benzoyl protection of the base and isopropylidene
protection of the 2',3'-hydroxyls during manipulation.

e Phosphoramidite Conversion: For solid-phase synthesis, the 3'-OH is phosphitylated to
generate the phosphoramidite building block.

Enzymatic Stability Assay (Validation Protocol)

Objective: Quantify the resistance of 5'(R)-C-Me-modified RNA to Snake Venom
Phosphodiesterase (SVPD), a rigorous 3'—- 5" and 5'— 3' exonuclease model.

Materials:

Substrate A: Unmodified RNA oligo (20-mer).

Substrate B: 5'-modified RNA oligo (5'(R)-C-Me-A at 5'-end).

Enzyme: SVPD (Crotalus adamanteus venom).

Buffer: 50 mM Tris-HCI (pH 8.0), 10 mM MgCI2.

Workflow:

Incubation: Mix 10 uM RNA with 0.01 U/mL SVPD at 37°C.

Time Points: Aliquot samples at 0, 15, 30, 60, 120, and 240 minutes.

Quenching: Add equal volume of 95% Formamide/EDTA loading buffer.

Analysis: Denaturing PAGE (20% Polyacrylamide) or LC-MS.

Calculation: Plot % Intact RNA vs. Time. Determine
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o Expected Result: Unmodified RNA

min. Modified RNA

min.

Part 4: Therapeutic Implications
Oncology (Nucleoside Analogs)

As a free nucleoside, 5'(R)-C-Methyladenosine acts as a cytotoxic agent against lymphoid
malignancies.

e Mechanism: It mimics adenosine but blocks the progression of DNA/RNA polymerases upon
incorporation, or inhibits S-adenosylhomocysteine hydrolase (SAHH) due to structural
similarity, disrupting the methylation cycle.

RNA Therapeutics (siRNA & ASO)

e 5'-End Stabilization: In siRNA, the 5'-end of the antisense strand is critical for
phosphorylation and RISC loading. While bulky modifications can hinder RISC loading, 5'(R)-
C-Methyl is small enough to be tolerated by some Argonaute proteins while protecting
against immunogenic degradation.

o Cap Mimicry: In mRNA vaccines, 5'-modified analogs are explored to create "uncappable”
ends or to force specific translation initiation pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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